![molecular formula C23H21NO4 B2730752 7-(9H-Fluoren-9-ylmethoxycarbonylamino)tricyclo[2.2.1.02,6]heptane-1-carboxylic acid CAS No. 2416229-92-8](/img/structure/B2730752.png)
7-(9H-Fluoren-9-ylmethoxycarbonylamino)tricyclo[2.2.1.02,6]heptane-1-carboxylic acid
Description
7-(9H-Fluoren-9-ylmethoxycarbonylamino)tricyclo[2.2.1.02,6]heptane-1-carboxylic acid is a useful research compound. Its molecular formula is C23H21NO4 and its molecular weight is 375.424. The purity is usually 95%.
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Scientific Research Applications
Peptide Synthesis and Protective Groups
The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative closely related to the query compound, is extensively used to protect hydroxy-groups during peptide synthesis. It offers compatibility with various acid- and base-labile protecting groups, allowing for selective deprotection under mild conditions without affecting other sensitive groups. This attribute makes it invaluable in the synthesis of complex peptides and nucleic acid fragments, as demonstrated by Gioeli and Chattopadhyaya (C. Gioeli, J. Chattopadhyaya, 1982).
Organic Synthesis and Structural Analysis
The compound's structural versatility is exploited in various synthetic routes, including the synthesis of trispirocyclic compounds for OLED applications, where its derivatives exhibit high thermal stability and efficiency as hole transport materials. Kimura et al.'s work on novel trispirocyclic hydrocarbons showcases the potential of fluorene derivatives in materials science, particularly for organic electronics (M. Kimura et al., 2005).
Another application is in the synthesis of amino acid derivatives through Aza-Diels-Alder reactions, illustrating the compound's utility in generating complex organic molecules with potential biological activities. Waldmann and Braun's study on asymmetric synthesis of bicyclic amino acid derivatives highlights the role of fluorene derivatives in creating novel organic compounds (H. Waldmann, M. Braun, 1991).
Materials Science and Chemistry
In materials science, fluorene derivatives are explored for their properties and applications in novel materials. The study by Minabe et al. on 9-(cycloheptatrienylidene)fluorene derivatives reveals the influence of structural modifications on electronic properties and reactivity, paving the way for new material designs (M. Minabe et al., 2001).
properties
IUPAC Name |
7-(9H-fluoren-9-ylmethoxycarbonylamino)tricyclo[2.2.1.02,6]heptane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21NO4/c25-21(26)23-18-9-12(10-19(18)23)20(23)24-22(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-20H,9-11H2,(H,24,27)(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRYJUCRUCIFZHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3C1C3(C2NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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